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Compound of Interest

Compound Name: 1,6-Dibromonaphthalene

Cat. No.: B096460 Get Quote

An In-depth Technical Guide to 1,6-
Dibromonaphthalene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,6-Dibromonaphthalene, a key

chemical intermediate. Below, you will find its chemical properties, a detailed synthesis

protocol, and its applications in scientific research and development, with a focus on its role in

the synthesis of more complex molecules.

Core Chemical Data
1,6-Dibromonaphthalene is a halogenated aromatic hydrocarbon. Its fundamental properties

are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Reference

CAS Number 19125-84-9 [1][2]

Molecular Formula C₁₀H₆Br₂ [1][2]

Molecular Weight 285.97 g/mol [1]

IUPAC Name 1,6-dibromonaphthalene

Physical Form Solid

Storage Temperature
Room Temperature, Sealed in

Dry Conditions

Synthesis of 1,6-Dibromonaphthalene
The synthesis of dibromonaphthalene isomers typically involves the direct bromination of

naphthalene. The regioselectivity of this reaction is highly dependent on the reaction

conditions, including the solvent, temperature, and catalyst used. While a specific, high-yield

protocol exclusively for the synthesis of 1,6-dibromonaphthalene is not readily available in the

provided search results, a general procedure for the bromination of naphthalene can be

adapted. It is crucial to note that this reaction will likely produce a mixture of

dibromonaphthalene isomers, which will necessitate separation and purification, for example,

by column chromatography or recrystallization, to isolate the 1,6-isomer.

General Experimental Protocol: Bromination of
Naphthalene
This protocol is a generalized procedure and may require optimization to favor the formation of

1,6-dibromonaphthalene.

Materials:

Naphthalene

Bromine

A suitable solvent (e.g., carbon tetrachloride or a greener alternative)
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A catalyst (optional, e.g., iron filings or a Lewis acid)

Sodium thiosulfate solution (for quenching)

Sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., dichloromethane)

Procedure:

In a well-ventilated fume hood, dissolve naphthalene in the chosen solvent in a round-bottom

flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

Slowly add bromine (2.0 equivalents) to the naphthalene solution via the dropping funnel.

The reaction may be exothermic and may require cooling in an ice bath to control the

temperature.

After the addition is complete, stir the reaction mixture at room temperature or with gentle

heating for several hours until the reaction is complete (monitored by TLC or GC).

Cool the reaction mixture and quench any unreacted bromine by adding a saturated solution

of sodium thiosulfate until the red-brown color of bromine disappears.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

water, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

(e.g., hexanes or a mixture of hexanes and ethyl acetate) to separate the different

dibromonaphthalene isomers.
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Characterize the fractions by techniques such as NMR, GC-MS, and melting point to identify

and isolate the 1,6-dibromonaphthalene isomer.

Below is a logical workflow for the synthesis and purification process.
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Synthesis and Purification Workflow for 1,6-Dibromonaphthalene
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A generalized workflow for the synthesis and purification of 1,6-dibromonaphthalene.
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Applications in Research and Development
1,6-Dibromonaphthalene serves as a versatile building block in organic synthesis, particularly

for the construction of more complex polycyclic aromatic systems and in the development of

materials for organic electronics. The two bromine atoms provide reactive handles for various

cross-coupling reactions.

Suzuki Coupling Reactions
A primary application of 1,6-dibromonaphthalene is in palladium-catalyzed Suzuki coupling

reactions to form new carbon-carbon bonds. This reaction is fundamental in drug discovery and

materials science for synthesizing biaryl compounds.

General Experimental Protocol: Suzuki Coupling of 1,6-Dibromonaphthalene

Materials:

1,6-Dibromonaphthalene

Arylboronic acid (2.2 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent system (e.g., toluene/water, dioxane/water)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a flame-dried flask under an inert atmosphere, add 1,6-dibromonaphthalene, the

arylboronic acid, the palladium catalyst, and the base.

Add the degassed solvent system to the flask.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the

required time (monitored by TLC or LC-MS).
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After the reaction is complete, cool the mixture to room temperature and add water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Filter and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography or recrystallization.

The logical flow of a Suzuki coupling reaction is depicted in the following diagram.
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Logical Workflow for a Suzuki Coupling Reaction
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A simplified workflow for the Suzuki coupling of 1,6-dibromonaphthalene.

Spectroscopic Data
Detailed, experimentally-derived spectroscopic data for 1,6-dibromonaphthalene is not

available in the provided search results. However, based on the structure, the expected
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spectroscopic characteristics can be predicted. Researchers should perform their own

analytical characterization for confirmation.

Expected ¹H NMR (in CDCl₃): The proton NMR spectrum is expected to show a complex

pattern of aromatic protons. The exact chemical shifts and coupling constants would need to be

determined experimentally and confirmed through simulation.

Expected ¹³C NMR (in CDCl₃): The carbon NMR spectrum should display 10 distinct signals for

the 10 carbon atoms of the naphthalene ring, unless there is accidental peak overlap. The

carbons attached to the bromine atoms will be significantly shifted downfield.

Expected Mass Spectrum (EI): The mass spectrum will show a characteristic isotopic pattern

for a molecule containing two bromine atoms, with major peaks at m/z corresponding to the

molecular ion (M⁺), M⁺+2, and M⁺+4 in an approximate ratio of 1:2:1.

Conclusion
1,6-Dibromonaphthalene is a valuable chemical intermediate with applications in the

synthesis of complex organic molecules and materials. While its direct synthesis requires

careful control to achieve regioselectivity, its utility in cross-coupling reactions makes it an

important tool for researchers in drug development and materials science. The protocols and

data presented in this guide are intended to provide a foundation for further research and

application of this compound. It is recommended that all procedures be carried out with

appropriate safety precautions in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,6-Dibromonaphthalene CAS number and molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096460#1-6-dibromonaphthalene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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